3-iodo-1-methyl-1H-1,2,4-triazole

• IUPAC Name: 3-iodo-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C3H4IN3/c1-7-2-5-3(4)6-7/h2H,1H3
• InChI Key: CAEPGFNWRQDVRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)I
• Molecular Formula: C3H4IN3
• Molecular Weight: 208.99 g/mol
• CAS RN: 55847-41-1

Description

3-iodo-1-methyl-1H-1,2,4-triazole is a derivative of 1,2,4-triazole, which is a five-membered heterocyclic ring containing three nitrogen atoms. It has a molecular weight of 208.99.

Synthesis Analysis

The synthesis of 1,2,4-triazoles involves various methods, including the use of copper-on-charcoal as a heterogeneous catalyst under continuous flow conditions. This methodology allows for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with three nitrogen atoms and two carbon atoms. The InChI code for this compound is 1S/C3H4IN3/c1-7-2-5-3(4)6-7/h2H,1H3.

Chemical Reactions Analysis

1,2,4-Triazole derivatives exhibit various chemical reactions. For instance, 1H-1,2,4-Triazole-3-thiol, a mercapto-substituted 1,2,4-triazole ligand, undergoes regioselective S-alkylation to form a series of S-substituted derivatives.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 102-103 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and structural analysis of various iodotriazole derivatives indicate a potential for diverse chemical applications. For example, 4-iodo-1H-1,2,3-triazole and its diiodo counterpart have been synthesized using efficient routes, highlighting the structural flexibility and potential chemical utility of such compounds (Chand et al., 2016).

Antimicrobial Applications

• Triazole and triazolothiadiazine derivatives have been synthesized and found to possess potent antimicrobial properties. These compounds have shown significant activity against various bacterial and fungal species, indicating their potential in developing new antimicrobial agents (Kaplancikli et al., 2008).

Material Science and Industrial Applications

• Triazole derivatives have been explored for their applications in material sciences and industry. The synthesis of triazolyl-functionalized energetic salts and their subsequent characterization points towards their potential use in various industrial applications due to their good thermal stability and relatively high density (Wang et al., 2007).

Medicinal Chemistry and Drug Development

• Triazole derivatives are significant in medicinal chemistry, exhibiting a wide range of biological activities. Their structural versatility allows for the development of new drugs with diverse biological activities, including antimicrobial, antifungal, antiviral, and antiproliferative effects (Ferreira et al., 2013).

Mechanism of Action

Target of Action

It is known that triazole compounds, in general, interact with various enzymes and receptors . The nitrogen atoms in the triazole ring actively contribute to binding to the active site of these targets .

Mode of Action

The mode of action of 3-iodo-1-methyl-1H-1,2,4-triazole involves various interactions like electrostatic interaction, Pi-anion interaction, H-bonding, and Van der Waals interaction . The triazole nitrogen and the dioxyaryl substituted aryl group form H-bonding and hydrophobic interaction with Asn62 and Trp5, respectively .

Biochemical Pathways

Triazole compounds are known to exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .

Pharmacokinetics

The compound’s molecular weight is 20899 , which is within the optimal range for drug-like properties, suggesting it may have good bioavailability.

Result of Action

It is known that compounds containing a triazole structure exhibit a wide range of biological activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. The compound has a melting point of 102-103°C , suggesting it is stable at room temperature. Direct contact should be avoided due to potential toxicity .

Safety and Hazards

The safety information for 3-iodo-1-methyl-1H-1,2,4-triazole indicates that it may cause eye irritation, skin irritation, and may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for the research and development of 1,2,4-triazole derivatives are promising. They have been found to have a wide range of biological activities, making them potential candidates for the development of new drugs. The development of more efficient and environmentally friendly synthesis methods is also an important area of future research.

Biochemical Analysis

Cellular Effects

Triazole compounds are known to exhibit a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Molecular Mechanism

Triazole compounds are known to interact strongly with heme iron, and aromatic substituents on the triazoles are very effective for interacting with the active site of aromatase .

Temporal Effects in Laboratory Settings

Triazoles are known for their high chemical stability, usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature .